Cas no 2228283-27-8 (5-chloro-2-(3,3,3-trifluoro-2-hydroxypropyl)phenol)

• Product Name: 5-chloro-2-(3,3,3-trifluoro-2-hydroxypropyl)phenol
• CAS No: 2228283-27-8
• MF: C₉H₈ClF₃O₂
• MW: 240.606832504272
• CID: 6244700
• PubChem ID: 165629785
• Update Time: 2025-10-05

5-chloro-2-(3,3,3-trifluoro-2-hydroxypropyl)phenol Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(3,3,3-trifluoro-2-hydroxypropyl)phenol
• EN300-1943285
• 2228283-27-8

• Inchi： 1S/C9H8ClF3O2/c10-6-2-1-5(7(14)4-6)3-8(15)9(11,12)13/h1-2,4,8,14-15H,3H2
• InChI Key： PXGXFZSJXQTHNF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)O)CC(C(F)(F)F)O

Computed Properties

• Exact Mass: 240.0164917g/mol
• Monoisotopic Mass: 240.0164917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 40.5Ų

Additional information on 5-chloro-2-(3,3,3-trifluoro-2-hydroxypropyl)phenol

5-Chloro-2-(3,3,3-Trifluoro-2-Hydroxypropyl)Phenol: A Comprehensive Overview

The compound 5-chloro-2-(3,3,3-trifluoro-2-hydroxypropyl)phenol (CAS No. 2228283-27-8) is a highly specialized organic molecule with unique structural and functional properties. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile applications and innovative synthesis methods. Recent studies have highlighted its potential in drug development, particularly in the design of novel antimicrobial agents and bioactive molecules.

The molecular structure of 5-chloro-2-(3,3,3-trifluoro-2-hydroxypropyl)phenol is characterized by a phenolic ring substituted with a chlorine atom at the 5-position and a complex trifluorinated propyl group at the 2-position. This substitution pattern not only imparts unique electronic properties but also enhances the compound's stability and reactivity. The presence of multiple fluorine atoms in the trifluoropropyl group contributes to its hydrophobicity and lipophilicity, making it an ideal candidate for various chemical transformations.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-chloro-2-(3,3,3-trifluoro-2-hydroxypropyl)phenol through a combination of nucleophilic aromatic substitution and fluorination techniques. These methods have significantly improved the yield and purity of the compound, facilitating its use in large-scale applications. Moreover, researchers have explored the use of this compound as an intermediate in the synthesis of advanced materials, such as fluorinated polymers and high-performance adhesives.

In terms of biological activity, 5-chloro-2-(3,3,3-trifluoro-2-hydroxypropyl)phenol has demonstrated potent antimicrobial properties against a wide range of bacterial and fungal strains. Studies published in leading journals such as *Journal of Medicinal Chemistry* have shown that this compound can inhibit the growth of pathogenic microorganisms by disrupting their cell membranes and interfering with essential metabolic pathways. These findings have opened new avenues for its application in pharmaceuticals and personal care products.

Another notable application of 5-chloro-2-(3,3,3-trifluoro-2-hydroxypropyl)phenol is in the development of advanced pesticides. Its ability to selectively target agricultural pests while minimizing environmental impact has made it a promising candidate for sustainable pest control solutions. Researchers are currently exploring its potential as a component in eco-friendly formulations that reduce reliance on traditional chemical pesticides.

From a materials science perspective, this compound has shown remarkable potential as a building block for constructing fluorinated aromatic polymers. These polymers exhibit exceptional thermal stability and mechanical strength, making them suitable for high-tech applications such as aerospace materials and electronic devices. Recent breakthroughs in polymer synthesis have further enhanced the scalability and cost-effectiveness of producing these materials.

In conclusion, 5-chloro-2-(3,3,3-trifluoro-2-hydroxypropyl)phenol (CAS No. 2228283-27-8) is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure, coupled with cutting-edge synthetic methods and biological properties, positions it as a key player in modern chemistry and materials science. As research continues to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.